Resomycin A
Overview
Description
Resomycin A is a natural product found in Streptomyces with data available.
Scientific Research Applications
Antibiotic Properties and Molecular Interactions
Resomycin A, a compound isolated from Streptomyces platensis, has been studied for its herbicidal and antifungal properties. Igarashi et al. (1997) discovered that Resomycin effectively inhibits the growth of both monocotyledonous and dicotyledonous weeds, as well as showing antimicrobial activity against phytopathogenic fungi. This finding indicates its potential as a broad-spectrum antibiotic, which could be utilized in agricultural practices for controlling unwanted plant growth and fungal infections (Igarashi et al., 1997).
Another study by the same authors on the structure of Resomycin, identified it as (2Z)-2-N-[2N-[(3S)-3,6-diaminoheptanoyl]-(2S)-3-hydroxyva lyl]amino-3- (4-chloro-3,5-dihydroxy)phenylpropenoic acid. The structural elucidation was accomplished through spectroscopic analyses, degradation studies, and X-ray crystallography. This detailed structural information is crucial for understanding the molecular basis of its action and for potential modifications to enhance its efficacy or develop derivatives (Igarashi et al., 1997).
Other Applications in Scientific Research
While specific studies on this compound's applications in areas other than its antibiotic properties are limited, related compounds have been extensively studied for various applications. For example, the anthracycline antibiotics, similar in structure to this compound, have shown interactions with DNA through intercalation. A study by Searle et al. (2003) on respinomycin D, a member of the anthracycline family, demonstrated its ability to intercalate with DNA, potentially offering insights into how similar compounds like this compound could interact with nucleic acids (Searle et al., 2003).
Additionally, the use of antibiotics like this compound in plant growth regulation has been explored. Boikova et al. (2019) conducted experiments with various non-medical application antibiotics and found that they exhibit growth-promoting activities. This suggests that this compound could be considered for similar applications, emphasizing its potential role in eco-friendly agricultural practices (Boikova et al., 2019).
properties
Molecular Formula |
C21H18O7 |
|---|---|
Molecular Weight |
382.4 g/mol |
IUPAC Name |
methyl (1S,2R)-2,5,7-trihydroxy-2-methyl-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate |
InChI |
InChI=1S/C21H18O7/c1-21(27)7-6-9-11(16(21)20(26)28-2)8-12-15(18(9)24)19(25)14-10(17(12)23)4-3-5-13(14)22/h3-5,8,16,22,24,27H,6-7H2,1-2H3/t16-,21-/m1/s1 |
InChI Key |
JYCCDRRKNCZUQA-IIBYNOLFSA-N |
Isomeric SMILES |
C[C@]1(CCC2=C(C3=C(C=C2[C@@H]1C(=O)OC)C(=O)C4=C(C3=O)C(=CC=C4)O)O)O |
Canonical SMILES |
CC1(CCC2=C(C3=C(C=C2C1C(=O)OC)C(=O)C4=C(C3=O)C(=CC=C4)O)O)O |
synonyms |
resomycin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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